N-[3'-acetyl-5-chloro-2-oxo-1-(3-phenoxypropyl)-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide

• IUPAC Name: N-[4-acetyl-5'-chloro-2'-oxo-1'-(3-phenoxypropyl)spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C22H21ClN4O4S/c1-14(28)24-21-25-27(15(2)29)22(32-21)18-13-16(23)9-10-19(18)26(20(22)30)11-6-12-31-17-7-4-3-5-8-17/h3-5,7-10,13H,6,11-12H2,1-2H3,(H,24,25,28)
• InChI Key: LFPMLDMSKODTQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C2(S1)C3=C(C=CC(=C3)Cl)N(C2=O)CCCOC4=CC=CC=C4)C(=O)C
• Molecular Formula: C22H21ClN4O4S
• Molecular Weight: 472.9 g/mol

Description

N-[3'-acetyl-5-chloro-2-oxo-1-(3-phenoxypropyl)-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide is a useful research compound. Its molecular formula is C22H21ClN4O4S and its molecular weight is 472.94. The purity is usually 95%.
BenchChem offers high-quality N-[3'-acetyl-5-chloro-2-oxo-1-(3-phenoxypropyl)-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3'-acetyl-5-chloro-2-oxo-1-(3-phenoxypropyl)-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis and Characterization

• The compound's synthesis and characterization are significant in the development of novel heterocyclic spiro derivatives. For instance, Tripathi and Sonawane (2013) demonstrated an extraction and synthesis method involving Isatin, a versatile substrate for synthesizing a variety of heterocyclic compounds, including N,N'-(2-oxo-3'H-spiro[indoline-3,2'-[1,3,4] thiadiazole]-3'5'-diyl)diacetamide, a related compound (Tripathi & Sonawane, 2013).

Application in Corrosion Inhibition

• Thiadiazoline compounds, closely related to the queried chemical, have been researched for their corrosion inhibition capabilities. Tiwari, Mitra, and Yadav (2021) found that compounds like DFAT and DIAT, which are similar in structure to the queried compound, show excellent corrosion mitigation properties, highlighting the potential of such compounds in industrial applications (Tiwari, Mitra, & Yadav, 2021).

Antimicrobial Properties

• The antimicrobial properties of similar thiadiazole derivatives are notable. For example, Olomola, Bada, and Obafemi (2009) synthesized and tested compounds like 1,3′-diacetyl-5′-acetamido-3(1H)-spiro[indole-3,2′-[1,3,4]-thiadiazol]-2(1H)-one for antibacterial activity, demonstrating significant activity against several bacterial strains (Olomola, Bada, & Obafemi, 2009).

Synthesis in Medicinal Chemistry

• The compound's role in medicinal chemistry is highlighted by its use in synthesizing various pharmacologically relevant derivatives. For instance, Yu et al. (2014) synthesized N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, showcasing the versatility of such compounds in drug synthesis (Yu et al., 2014).

Potential in Cancer Research

• Research into related compounds has shown potential in cancer treatment. Shyamsivappan et al. (2022) synthesized N-(3'-acetyl-8-nitro-2,3-dihydro-1H,3'H-spiro[quinoline-4,2'-[1,3,4]thiadiazol]-5'-yl) acetamide derivatives, which induced cell death in MCF-7 cells, suggesting possible applications in cancer therapeutics (Shyamsivappan et al., 2022).